N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide

• IUPAC Name: N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide
• InChI: InChI=1S/C14H13Cl2N3O3S/c15-10-6-7-13(12(16)8-10)22-9-14(17)18-19-23(20,21)11-4-2-1-3-5-11/h1-8,19H,9H2,(H2,17,18)
• InChI Key: NDMMZTRXUUFWNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NN=C(COC2=C(C=C(C=C2)Cl)Cl)N
• Molecular Formula: C14H13Cl2N3O3S
• Molecular Weight: 374.2 g/mol
• CAS No.: 338405-07-5

Description

The compound identified as “N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide” is a chemical entity with specific properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents . The process involves C-H alkylation reaction by a mechanical grinding method .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yield and purity. The use of advanced reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Substitution reactions involve the replacement of specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions may vary depending on the desired product and reaction type.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biological molecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N'-(benzenesulfonamido)-2-(2,4-dichlorophenoxy)ethanimidamide include other indole derivatives and related chemical entities. These compounds may share structural similarities and exhibit comparable chemical and biological properties.

Uniqueness

This compound is unique in its specific structure and the particular set of properties it exhibits

Conclusion

This compound is a versatile compound with significant potential in various fields of science and industry. Understanding its preparation methods, chemical reactions, scientific applications, mechanism of action, and comparison with similar compounds provides valuable insights into its utility and importance.